Methylgymnaconitine Methylgymnaconitine
Brand Name: Vulcanchem
CAS No.: 103956-42-9
VCID: VC20795551
InChI: InChI=1S/C35H49NO8/c1-7-36-18-33(19-39-2)13-12-28(43-6)35-22-15-21-26(42-5)17-34(38,23(32(35)36)16-27(33)35)30(22)31(21)44-29(37)11-9-20-8-10-24(40-3)25(14-20)41-4/h8-11,14,21-23,26-28,30-32,38H,7,12-13,15-19H2,1-6H3/b11-9+
SMILES: CCN1CC2(CCC(C34C2CC(C31)C5(CC(C6CC4C5C6OC(=O)C=CC7=CC(=C(C=C7)OC)OC)OC)O)OC)COC
Molecular Formula: C35H49NO8
Molecular Weight: 611.8 g/mol

Methylgymnaconitine

CAS No.: 103956-42-9

Cat. No.: VC20795551

Molecular Formula: C35H49NO8

Molecular Weight: 611.8 g/mol

* For research use only. Not for human or veterinary use.

Methylgymnaconitine - 103956-42-9

Specification

CAS No. 103956-42-9
Molecular Formula C35H49NO8
Molecular Weight 611.8 g/mol
IUPAC Name [11-ethyl-8-hydroxy-6,16-dimethoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] (E)-3-(3,4-dimethoxyphenyl)prop-2-enoate
Standard InChI InChI=1S/C35H49NO8/c1-7-36-18-33(19-39-2)13-12-28(43-6)35-22-15-21-26(42-5)17-34(38,23(32(35)36)16-27(33)35)30(22)31(21)44-29(37)11-9-20-8-10-24(40-3)25(14-20)41-4/h8-11,14,21-23,26-28,30-32,38H,7,12-13,15-19H2,1-6H3/b11-9+
Standard InChI Key WLRWZOWXGYYWOQ-PKNBQFBNSA-N
Isomeric SMILES CCN1CC2(CCC(C34C2CC(C31)C5(CC(C6CC4C5C6OC(=O)/C=C/C7=CC(=C(C=C7)OC)OC)OC)O)OC)COC
SMILES CCN1CC2(CCC(C34C2CC(C31)C5(CC(C6CC4C5C6OC(=O)C=CC7=CC(=C(C=C7)OC)OC)OC)O)OC)COC
Canonical SMILES CCN1CC2(CCC(C34C2CC(C31)C5(CC(C6CC4C5C6OC(=O)C=CC7=CC(=C(C=C7)OC)OC)OC)O)OC)COC

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